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Compound of Interest

Compound Name: Methyl 10-methyloctadecanoate

Cat. No.: B153602 Get Quote

For researchers and professionals in drug development, understanding the distinct biochemical

profiles of various bacterial species is paramount. This guide provides a comparative overview

of the relative abundance of Methyl 10-methyloctadecanoate, a branched-chain fatty acid

methyl ester, across different bacterial species. This molecule, also known as methyl

tuberculostearate, is a significant biomarker, particularly for the genus Mycobacterium.

Relative Abundance of Methyl 10-
methyloctadecanoate
The presence and concentration of Methyl 10-methyloctadecanoate vary significantly among

bacterial species. It is a hallmark lipid of Mycobacterium and some related actinomycetes, while

being largely absent in many other common bacteria.

Table 1: Quantitative Comparison of Methyl 10-methyloctadecanoate in Various Bacterial

Species
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Bacterial Species Gram Stain

Relative Abundance of
Methyl 10-
methyloctadecanoate (%
of total fatty acids)

Mycobacterium tuberculosis

complex
N/A (Acid-fast) 10-20%

Mycobacterium avium complex N/A (Acid-fast) Present, significant amounts

Mycobacterium xenopi N/A (Acid-fast) Present, significant amounts

Mycobacterium smegmatis N/A (Acid-fast) Present, significant amounts

Mycobacterium gordonae N/A (Acid-fast) Absent

Corynebacterium species Positive Present in some species

Escherichia coli Negative Not typically detected

Staphylococcus aureus Positive Not typically detected

Bacillus subtilis Positive Not typically detected

Pseudomonas aeruginosa Negative Not typically detected

Note: The relative abundance in Mycobacterium species can vary based on culture conditions

and the specific strain.

Tuberculostearic acid (the precursor acid to Methyl 10-methyloctadecanoate) is a major

constituent of the lipids in most mycobacterial species, comprising 10 to 20 percent of the total

fatty acids.[1] One extensive study identified its presence in all 61 strains of the M. tuberculosis

complex and 47 strains of nontuberculous mycobacteria that were tested, with the notable

exception of Mycobacterium gordonae.[1]

Biosynthesis of Tuberculostearic Acid
The characteristic presence of 10-methyloctadecanoic acid in mycobacteria is due to a specific

biosynthetic pathway. The key enzyme in this pathway is a cyclopropane-fatty-acyl-

phospholipid synthase, designated as Cfa. This enzyme functions as an S-adenosyl-l-

methionine (SAM)-dependent methyltransferase. It catalyzes the transfer of a methyl group
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from SAM to the double bond of oleic acid (a C18:1 unsaturated fatty acid), which is typically

esterified within a phospholipid. This reaction proceeds through a 10-methyleneoctadecanoyl

intermediate, which is subsequently reduced to form 10-methyloctadecanoate

(tuberculostearate).[2][3][4][5][6]
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Substrates

Enzyme Intermediate & Product
Oleic Acid (in phospholipid)

Cfa (Methyltransferase)

S-Adenosyl-L-methionine (SAM)

Methyl group donor
10-Methyleneoctadecanoyl intermediateMethylation Tuberculostearic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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